Cas no 68560-62-3 ([(e)-4-(benzenesulfonyl)but-2-enyl]sulfonylbenzene)

• Product Name: [(e)-4-(benzenesulfonyl)but-2-enyl]sulfonylbenzene
• CAS No: 68560-62-3
• MF: C₁₆H₁₆O₄S₂
• MW: 336.425842285156
• CID: 971323
• PubChem ID: 5354841
• Update Time: 2025-04-19

[(e)-4-(benzenesulfonyl)but-2-enyl]sulfonylbenzene Chemical and Physical Properties

Names and Identifiers

• [(e)-4-(benzenesulfonyl)but-2-enyl]sulfonylbenzene
• 1,1'-[(2E)-but-2-ene-1,4-diyldisulfonyl]dibenzene
• AC1NS6D1
• MolPort-001-587-199
• NSC20881
• NSC-20881
• STK273488
• DTXSID90417860
• (E)-1,4-Bis(phenylsulfonyl)-2-butene
• MLS002638754
• AKOS003315203
• 68560-62-3

• Inchi： 1S/C16H16O4S2/c17-21(18,15-9-3-1-4-10-15)13-7-8-14-22(19,20)16-11-5-2-6-12-16/h1-12H,13-14H2/b8-7+
• InChI Key： OFNJLSLOMXPHAG-BQYQJAHWSA-N
• SMILES： S(C1C=CC=CC=1)(C/C=C/CS(C1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 336.04908
• Monoisotopic Mass: 336.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85
• XLogP3: 2.4

Experimental Properties

• Density: 1.291
• Boiling Point: 587.5°C at 760 mmHg
• Flash Point: 390°C
• Refractive Index: 1.586
• PSA: 68.28
• LogP: 4.65200